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Correlative Light and Electron Microscopy (CLEM) stands as a powerful imaging technique,

bridging the gap between the functional, dynamic information from fluorescence light

microscopy (LM) and the high-resolution structural detail provided by electron microscopy

(EM).[1][2][3] This guide offers a comparative overview of key CLEM methodologies, providing

researchers, scientists, and drug development professionals with the necessary information to

select the optimal workflow for their experimental needs. The combination of these two

modalities allows for the localization of specific molecules with fluorescence and the

subsequent visualization of their ultrastructural context.[2][4]

Comparative Overview of Major CLEM Workflows
The selection of a CLEM workflow is dictated by the specific biological question, the nature of

the sample, and the required resolution. The main approaches can be broadly categorized into

two-step and integrated systems, each with distinct advantages and disadvantages.[5] Two-

step CLEM involves imaging on separate light and electron microscopes, offering flexibility but

posing challenges in sample transfer and image registration.[2][5] Integrated CLEM systems,

by contrast, combine both modalities in a single instrument, streamlining the workflow and

improving correlation accuracy.[2][3]
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Workflow

Category
Description Advantages Disadvantages

Typical

Applications

Two-Step CLEM

The sample is

imaged first on a

light microscope

and then

transferred to an

electron

microscope for

high-resolution

imaging.[2][5]

High flexibility in

the choice of

both LM and EM

instrumentation.

Allows for the

use of high-

performance,

specialized

microscopes for

each modality.

Time-consuming

workflow, risk of

sample

contamination

and damage

during transfer.

[2] Correlation of

images can be

challenging.

Studies requiring

specialized light

microscopy

techniques (e.g.,

super-resolution)

not available on

integrated

systems.

Integrated CLEM

A single

instrument

incorporates both

light and electron

microscopy

capabilities,

allowing for

seamless

switching

between imaging

modes without

moving the

sample.[2][3]

Simplified and

faster workflow,

reduced risk of

sample damage.

[2] Direct

correlation of

images is more

straightforward.

Potentially lower

performance of

the individual

light or electron

microscope

components

compared to

dedicated

standalone

systems.[5]

High-throughput

screening, live-

cell CLEM

experiments, and

studies requiring

rapid correlation.

In-Resin

Fluorescence

CLEM

Samples are

embedded in a

resin that

preserves

fluorescence,

allowing for LM

and EM imaging

of the same

section.[6]

Excellent

positional

accuracy

between LM and

EM images.[7]

Good

ultrastructure

preservation.[8]

Not all

fluorescent

proteins are

stable during the

embedding

process.[6] Can

be technically

challenging.

Precise

localization of

proteins within

their subcellular

context in fixed

samples.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.delmic.com/en/techniques/correlative-light-electron-microscopy
https://bookdown.org/jcog196013/BS2010_Notes/correlative-light-and-electron-microscopy.html
https://www.delmic.com/en/techniques/correlative-light-electron-microscopy
https://www.delmic.com/en/techniques/correlative-light-electron-microscopy
https://en.wikipedia.org/wiki/Correlative_light-electron_microscopy
https://www.delmic.com/en/techniques/correlative-light-electron-microscopy
https://bookdown.org/jcog196013/BS2010_Notes/correlative-light-and-electron-microscopy.html
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2022.866472/full
https://www.researchgate.net/figure/Identification-of-optimal-RFPs-for-CLEM-imaging-A-Residual-fluorescence-intensity-of_fig2_359929478
https://pmc.ncbi.nlm.nih.gov/articles/PMC5514615/
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2022.866472/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556342?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cryo-CLEM

Samples are

vitrified (rapidly

frozen) to

preserve them in

a near-native

state for both

fluorescence and

electron imaging

under cryogenic

conditions.

Best method for

preserving

cellular

ultrastructure

and antigenicity.

Enables in-situ

structural

studies.[9]

Technically

demanding,

requires

specialized

equipment.[9]

Lower

throughput

compared to

room

temperature

methods.[9]

High-resolution

structural

analysis of

protein

complexes and

cellular

structures in their

native

environment.

Experimental Protocols
Detailed and robust protocols are crucial for successful CLEM experiments. Below are outlines

for two common CLEM workflows.

1. In-Resin Fluorescence CLEM Protocol for Cultured Cells

This protocol is adapted from methodologies that aim to preserve both fluorescence and

ultrastructure.

Cell Culture and Fixation:

Grow cells on gridded glass-bottom dishes for easy relocation of regions of interest.[10]

Fix cells with a mixture of 4% paraformaldehyde (PFA) and 0.05% glutaraldehyde in 0.1 M

phosphate buffer.[11] The concentration of glutaraldehyde needs to be optimized to

preserve fluorescence.

Fluorescence Microscopy:

Image the cells using a fluorescence microscope.

Acquire images of the grid to map the location of the cells of interest.[11]

Sample Processing for EM:
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Post-fix the cells in 2.5% glutaraldehyde and 4% PFA.[10]

Stain with reduced osmium (1% osmium tetroxide with 1.5% potassium ferricyanide).[10]

Dehydrate the sample through a graded ethanol series.[10]

Embed the sample in an acrylic resin such as Durcupan.[10]

EM Imaging and Correlation:

Trim the resin block to the area containing the cell of interest.

Cut ultrathin sections (70 nm) and collect them on EM grids.[10]

Image the sections in a transmission electron microscope.

Correlate the LM and EM images using the grid pattern and cellular landmarks.

2. General Workflow for Two-Step CLEM

This protocol outlines the general steps for a conventional two-step CLEM experiment.

Sample Preparation:

Prepare the sample (cells or tissue) according to standard protocols that aim to preserve

both fluorescence and ultrastructure. This often involves a compromise in fixation

methods.[8]

Light Microscopy:

Image the sample with a fluorescence microscope to identify the region of interest (ROI).

Acquire detailed images of the ROI and surrounding landmarks.

Sample Processing for EM:

Process the sample for electron microscopy. This may involve high-pressure freezing and

freeze substitution for optimal preservation.
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Embed the sample in resin and prepare ultrathin sections.

Electron Microscopy:

Relocate the ROI on the ultrathin sections using the previously acquired LM images as a

reference.

Acquire high-resolution images of the ROI with the electron microscope.

Image Correlation:

Use fiducial markers (e.g., fluorescent beads that are also electron-dense) or cellular

landmarks to align and overlay the LM and EM images.

Visualizing CLEM Workflows
The following diagrams illustrate the key steps in different CLEM workflows.
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Two-Step CLEM Workflow

Sample Preparation

Fluorescence Microscopy (Identify ROI)

EM Sample Processing (Fixation, Embedding)

Sectioning

Electron Microscopy

Image Correlation

Click to download full resolution via product page

A simplified diagram of a typical two-step CLEM workflow.
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Integrated CLEM Workflow

Load Sample into Integrated Microscope

Fluorescence Imaging (Identify ROI)

Switch to EM Mode

Electron Microscopy of ROI

Direct Image Overlay

Click to download full resolution via product page

Workflow for an integrated CLEM system.
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In-Resin Fluorescence CLEM

Fixation & Resin Embedding

Sectioning

Fluorescence Imaging of Section

EM Staining of the Same Section

Electron Microscopy

High-Precision Correlation

Click to download full resolution via product page

Key steps in the in-resin fluorescence CLEM protocol.
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Future Directions
The field of CLEM is continuously evolving, with advancements in super-resolution microscopy,

volume EM techniques like FIB-SEM, and automated workflows.[8][12] These innovations are

pushing the boundaries of what is possible, enabling more precise and higher-throughput

correlative studies. The development of new fluorescent probes with enhanced stability during

EM sample preparation is also an active area of research that promises to further improve the

capabilities of CLEM.[7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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